![molecular formula C9H10BrNO2 B2990883 (6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methanamine CAS No. 938120-82-2](/img/structure/B2990883.png)
(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methanamine
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Overview
Description
The compound “(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methanamine” is a unique chemical with the empirical formula C9H10BrNO2 . It has a molecular weight of 244.09 . The compound is solid in form .
Molecular Structure Analysis
The SMILES string for this compound is NCC1=CC(Br)=CC2=C1OCOC2 . This provides a text representation of the compound’s structure. The InChI key, which is another form of structural representation, is KEKPVEVBDTYPNA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid . Its empirical formula is C9H10BrNO2 and it has a molecular weight of 244.09 .Scientific Research Applications
Antioxidant Activity of Marine Red Alga
Another study isolated a total of 19 naturally occurring bromophenols from the marine red alga Rhodomela confervoides, including six new compounds. These compounds exhibited potent antioxidant activities stronger than or comparable to standard antioxidants, suggesting that R. confervoides is an excellent source of natural antioxidants. This indicates the potential of including these antioxidant-rich algal components in preventing oxidative deterioration of food (Li, Li, Gloer, & Wang, 2011).
Synthesis and Biological Activity
Further research involved the total synthesis of a natural product, 3,4-Dibromo-5-[2-bromo-3,4-dihydroxy-6-(methoxymethyl)benzyl]benzene-1,2-diol, highlighting the process and potential biological activity of such synthesized compounds. This research underscores the importance of synthesizing and studying naturally occurring compounds for their potential applications in various fields, including pharmacology and material science (Akbaba, Balaydın, Göksu, Şahin, & Menzek, 2010).
Antibacterial Properties
Bromophenols derived from Rhodomela confervoides were also found to exhibit significant antibacterial activities, with certain compounds showing excellent efficacy against various bacterial strains. This research suggests the potential of bromophenols in developing new antibacterial agents, highlighting the diverse applications of such compounds in medical and health-related fields (Xu, Fan, Yan, Li, Niu, & Tseng, 2003).
Safety and Hazards
properties
IUPAC Name |
(6-bromo-4H-1,3-benzodioxin-8-yl)methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2/c10-8-1-6(3-11)9-7(2-8)4-12-5-13-9/h1-2H,3-5,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEKPVEVBDTYPNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=CC(=C2)Br)CN)OCO1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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